Cas no 1042814-95-8 (1-(diethylsulfamoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(diethylsulfamoyl)piperidine-4-carboxylic acid
• CAS No: 1042814-95-8
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• CID: 5095308
• PubChem ID: 28784035
• Update Time: 2025-10-30

1-(diethylsulfamoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TVMBUIMUGCKWJJ-UHFFFAOYSA-N
• 1-(N,N-Diethylsulfamoyl)piperidine-4-carboxylic acid
• 1-[(diethylamino)sulfonyl]piperidine-4-carboxylic acid
• 1-(diethylsulfamoyl)piperidine-4-carboxylic acid

• Inchi： 1S/C10H20N2O4S/c1-3-11(4-2)17(15,16)12-7-5-9(6-8-12)10(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： TVMBUIMUGCKWJJ-UHFFFAOYSA-N
• SMILES： N1(S(N(CC)CC)(=O)=O)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 264.114
• Monoisotopic Mass: 264.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(diethylsulfamoyl)piperidine-4-carboxylic acid

Introduction to 1-(diethylsulfamoyl)piperidine-4-carboxylic acid (CAS No. 1042814-95-8) and Its Emerging Applications in Chemical Biology

1-(diethylsulfamoyl)piperidine-4-carboxylic acid, identified by the CAS number 1042814-95-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the piperidine class of heterocyclic molecules, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of both a sulfamoyl group and a carboxylic acid moiety in its structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and material science research.

The sulfamoyl group (–SO₂NH₂) is a key feature of 1-(diethylsulfamoyl)piperidine-4-carboxylic acid, contributing to its ability to participate in hydrogen bonding interactions and form stable complexes with biological targets. This property has been exploited in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents. Additionally, the carboxylic acid functionality provides opportunities for further derivatization, enabling the synthesis of more complex derivatives with tailored properties. These structural elements have positioned this compound as a promising candidate for investigating novel pharmacological pathways.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives, particularly those incorporating sulfamoyl groups. Studies have demonstrated that sulfamoylated piperidines can exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the role of sulfamoyl-piperidine compounds in modulating kinases and proteases, which are critical targets in oncology and immunotherapy.

One notable area of investigation has been the use of 1-(diethylsulfamoyl)piperidine-4-carboxylic acid as a precursor for developing small-molecule inhibitors targeting protein-protein interactions. The piperidine ring provides a rigid framework that can mimic natural binding pockets, while the sulfamoyl group enhances binding affinity through electrostatic interactions. This dual functionality has been leveraged to create highly selective inhibitors with potential applications in treating neurological disorders, such as Alzheimer’s disease, where aberrant protein aggregation is a hallmark pathology.

Furthermore, the carboxylic acid group in 1-(diethylsulfamoyl)piperidine-4-carboxylic acid allows for further chemical modifications, including esterification or amidation, which can fine-tune solubility, bioavailability, and metabolic stability. These modifications are essential for optimizing drug-like properties and ensuring effective delivery to biological targets. Recent advances in computational chemistry have enabled virtual screening of large libraries of sulfamoyl-piperidine derivatives, accelerating the identification of lead compounds with desired pharmacokinetic profiles.

The compound’s potential extends beyond pharmaceutical applications into materials science. For example, its ability to form stable coordination complexes with metal ions has been explored for developing novel catalysts and luminescent materials. The sulfamoyl group acts as a ligand, facilitating metal binding while maintaining structural integrity. Such complexes have shown promise in applications ranging from sensors to photovoltaic devices, highlighting the compound’s versatility outside traditional biological contexts.

Current research efforts are focused on synthesizing analogs of 1-(diethylsulfamoyl)piperidine-4-carboxylic acid to enhance their efficacy and reduce off-target effects. Techniques such as structure-activity relationship (SAR) studies and high-throughput screening are being employed to identify optimal substituents that improve binding affinity while minimizing toxicity. These efforts align with global trends toward precision medicine, where personalized therapeutic strategies are developed based on individual patient profiles.

The synthesis of 1-(diethylsulfamoyl)piperidine-4-carboxylic acid itself presents interesting challenges due to its complex functional groups. Multi-step synthetic routes involving nucleophilic substitution reactions followed by functional group transformations are commonly employed. Advances in green chemistry principles have also influenced these synthetic strategies, with an emphasis on minimizing waste and improving atom economy. Such sustainable approaches are increasingly important as the demand for high-purity compounds grows.

In conclusion,1-(diethylsulfamoyl)piperidine-4-carboxylic acid (CAS No. 1042814-95-8) represents a structurally intriguing compound with broad applications across chemical biology and materials science. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its synthetic accessibility allows for extensive derivatization studies. As research continues to uncover new therapeutic targets and material applications,1-(diethylsulfamoyl)piperidine-4-carboxylic acid is poised to remain at the forefront of scientific innovation.